Cas no 1270414-69-1 (2-(4-bromo-3-methylphenyl)azetidine)

• Product Name: 2-(4-bromo-3-methylphenyl)azetidine
• CAS No: 1270414-69-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 5914852
• PubChem ID: 65814717
• Update Time: 2025-10-24

2-(4-bromo-3-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)azetidine
• AKOS015155849
• 1270414-69-1
• EN300-1913458
• Azetidine, 2-(4-bromo-3-methylphenyl)-

• Inchi： 1S/C10H12BrN/c1-7-6-8(2-3-9(7)11)10-4-5-12-10/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： GNYMZVSKYITRPS-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C(Br)C(C)=C1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 285.7±40.0 °C(Predicted)
• pka: 10.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(4-bromo-3-methylphenyl)azetidine

2-(4-Bromo-3-Methylphenyl)Azetidine: A Comprehensive Overview

The compound with CAS No. 1270414-69-1, commonly referred to as 2-(4-bromo-3-methylphenyl)azetidine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of azetidine derivatives, which are four-membered ring compounds with unique chemical properties. The azetidine framework is known for its rigidity and ability to form stable structures, making it a valuable component in drug design and material science.

Recent studies have highlighted the potential of 2-(4-bromo-3-methylphenyl)azetidine in various applications, particularly in the development of bioactive compounds. Researchers have explored its role as a building block for constructing complex molecular architectures, leveraging its bromine substituent for further functionalization. The bromine atom at the para position of the phenyl ring introduces electronic effects that enhance the molecule's reactivity, making it a versatile intermediate in organic synthesis.

In terms of structural analysis, 2-(4-bromo-3-methylphenyl)azetidine exhibits a rigid bicyclic system that contributes to its stability. The methyl group at the meta position of the phenyl ring adds steric bulk, influencing the molecule's conformational flexibility. This combination of electronic and steric effects has been exploited in designing compounds with specific biological activities, such as kinase inhibitors or GPCR modulators.

From a synthetic perspective, the preparation of 2-(4-bromo-3-methylphenyl)azetidine involves multi-step processes that highlight its compatibility with modern organic synthesis techniques. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of this compound, opening new avenues for its use in asymmetric drug discovery.

The application of 2-(4-bromo-3-methylphenyl)azetidine extends beyond traditional organic chemistry. Its incorporation into polymer frameworks has been explored for developing advanced materials with tailored mechanical and electronic properties. The azetidine ring serves as a robust structural motif, enhancing the durability and functionality of these materials.

In conclusion, 2-(4-bromo-3-methylphenyl)azetidine represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility make it an invaluable tool in contemporary research and development efforts.